Cas no 76263-11-1 (Ethyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate)

• Product Name: Ethyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate
• CAS No: 76263-11-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD08689777
• CID: 562102
• PubChem ID: 12686067
• Update Time: 2025-04-19

Ethyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylate
• 2-amino-4,5,6,7-tetrahydro-4-Benzothiazolecarboxylic acid ethyl ester
• 4-Benzothiazolecarboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester
• ETHYL 2-AMINO-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE-4-CARBOXYLATE
• ETHYL 2-AMINO-4,5,6,7-TETRAHYDROBENZOTHIAZOLE-4-CARBOXYLATE
• 2-Amino-4,5,6,7-te
• 2-Amino-4,5,6,7-tetrahydro-4-benzothiazolcarbonsaeure-aethylester
• 2-Amino-4-carbethoxy-4,5,6,7-tetrahydrobenzothiazole
• ethyl 2-amino-4,5,5,6-tetrahydrobenzo[d]thiazole-4-carboxylate
• Ethyl 2-amino-4,5,6,7-tetrahydrobenzothiazole-4
• 2-amino-4,5,6,7-tetrahydro-benzothiazole-4-carboxylic acid ethyl ester
• 4-Benzothiazolecarboxylic acid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester
• 2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-carboxylic acid ethyl ester
• PubChem22902
• NNEBHSVVRNIDMV-UHFFFAOYSA-N
• MFCD08689777
• DTXSID30997595
• SCHEMBL908134
• FT-0681048
• CS-0071108
• BDA26311
• GA-0858
• ethyl 2-amino-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylate;ETHYL 2-AMINO-4,5,6,7-TETRAHYDROBENZOTHIAZOLE-4-CARBOXYLATE
• SY162749
• ETHYL2-AMINO-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE-4-CARBOXYLATE
• A24816
• Z1509534723
• AKOS005072789
• F2158-0002
• 76263-11-1
• Ethyl 2-imino-2,3,4,5,6,7-hexahydro-1,3-benzothiazole-4-carboxylate
• Ethyl2-amino-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
• J-520691
• EN300-195016
• Ethyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate

• MDL： MFCD08689777
• Inchi： 1S/C10H14N2O2S/c1-2-14-9(13)6-4-3-5-7-8(6)12-10(11)15-7/h6H,2-5H2,1H3,(H2,11,12)
• InChI Key： NNEBHSVVRNIDMV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CCCC2C(=O)OCC

Computed Properties

• Exact Mass: 226.07800
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 1.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 173-174
• Boiling Point: 381.0±30.0 °C at 760 mmHg
• Flash Point: 184.2±24.6 °C
• PSA: 93.45000
• LogP: 2.28950
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature